![molecular formula C14H19FN2O B6133183 4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde](/img/structure/B6133183.png)
4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde
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Overview
Description
4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde, also known as FMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde is a potent and selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. The activation of the 5-HT1A receptor by this compound leads to a cascade of biochemical and physiological events, including the inhibition of adenylate cyclase, the activation of potassium channels, and the inhibition of calcium channels. These events ultimately lead to the modulation of neurotransmitter release and the regulation of various physiological processes, including mood, anxiety, and cognition.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of mood and anxiety, and the improvement of cognitive function. In animal studies, this compound has been shown to reduce anxiety-like behavior and improve cognitive function in various behavioral tests. This compound has also been found to have antidepressant-like effects in animal models of depression.
Advantages and Limitations for Lab Experiments
4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde has several advantages for lab experiments, including its high potency and selectivity for the 5-HT1A receptor, its well-established synthesis method, and its potential applications in various fields. However, this compound also has some limitations, including its relatively short half-life, which can make it difficult to study its long-term effects in vivo.
Future Directions
There are several future directions for 4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde research, including the development of new compounds based on this compound for various therapeutic applications, the study of the long-term effects of this compound in vivo, and the investigation of the role of the 5-HT1A receptor in various physiological processes. Additionally, this compound can be used as a tool compound to further study the mechanism of action of the 5-HT1A receptor and its potential as a therapeutic target for various diseases.
Synthesis Methods
The synthesis of 4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde involves several steps, including the reaction of 4-fluorobenzyl chloride with 2-methyl-1-propanol, followed by the reaction of the resulting compound with piperazine. The final step involves the oxidation of the resulting compound to produce this compound. The synthesis of this compound has been reported in several research studies, and the method has been optimized for maximum yield and purity.
Scientific Research Applications
4-[2-(4-fluorophenyl)-1-methylethyl]-1-piperazinecarbaldehyde has been found to have potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience research. In medicinal chemistry, this compound has been used as a starting material for the synthesis of various compounds with potential therapeutic properties. In drug discovery, this compound has been used as a lead compound to develop new drugs with improved efficacy and safety profiles. In neuroscience research, this compound has been used to study the role of serotonin receptors in the brain, which are involved in mood regulation and other physiological processes.
Properties
IUPAC Name |
4-[1-(4-fluorophenyl)propan-2-yl]piperazine-1-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O/c1-12(10-13-2-4-14(15)5-3-13)17-8-6-16(11-18)7-9-17/h2-5,11-12H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKXGSARPXQQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)F)N2CCN(CC2)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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